4-Formyl-2-methylbenzonitrile
Cat. No. B1521275
Key on ui cas rn:
27613-35-0
M. Wt: 145.16 g/mol
InChI Key: XMNVHPRNQXBJDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09073882B2
Procedure details
To a stirred solution of 4-bromo-2-methylbenzonitrile (4.0 g, 20 mmol) in 100 mL of anhydrous THF was added BuLi (1.6 M, 12.8 mL) dropwise at −78° C. under nitrogen atmosphere. After the addition, the pale red solution was stirred for 5 min at −78° C. and dry DMF (2.2 mL) then added dropwise. After 20 min, the reaction mixture was poured onto a saturated solution of sodium chloride (100 mL). The organic phase was separated, extracted with diethyl ether (100 mL), dried over Na2SO4 and distilled off the solvent to afford 4-formyl-2-methylbenzonitrile. MS m/z: 146 (M+1)+.
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[C:4]([CH3:10])[CH:3]=1.[Li]CCCC.CN([CH:19]=[O:20])C.[Cl-].[Na+]>C1COCC1>[CH:19]([C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[C:4]([CH3:10])[CH:3]=1)=[O:20] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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4 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C#N)C=C1)C
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Name
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Quantity
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12.8 mL
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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2.2 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Step Three
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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[Cl-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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Details
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the pale red solution was stirred for 5 min at −78° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After the addition
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WAIT
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Type
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WAIT
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Details
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After 20 min
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Duration
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20 min
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CUSTOM
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Type
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CUSTOM
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Details
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The organic phase was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with diethyl ether (100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled off the solvent
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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Type
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product
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Smiles
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C(=O)C1=CC(=C(C#N)C=C1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
